Cas no 25376-41-4 (Phenol, dodecyl-,1,1',1''-phosphite)

Phenol, dodecyl-,1,1',1''-phosphite structure
25376-41-4 structure
Product Name:Phenol, dodecyl-,1,1',1''-phosphite
CAS No:25376-41-4
MF:C54H87O3P
MW:815.240557909012
CID:275703
PubChem ID:20526101
Update Time:2025-04-19

Phenol, dodecyl-,1,1',1''-phosphite Chemical and Physical Properties

Names and Identifiers

    • Phenol, dodecyl-,1,1',1''-phosphite
    • Phenol, dodecyl-, phosphite (3:1)
    • Phosphorous acid, tris(dodecylphenyl) ester
    • tris(2-dodecylphenyl) phosphite
    • Tris(dodecylphenyl) phosphite
    • Tris(laurylphenyl)phosphit
    • NS00049673
    • DTXSID40948215
    • 25376-41-4
    • SCHEMBL8056380
    • Inchi: 1S/C54H87O3P/c1-4-7-10-13-16-19-22-25-28-31-40-49-43-34-37-46-52(49)55-58(56-53-47-38-35-44-50(53)41-32-29-26-23-20-17-14-11-8-5-2)57-54-48-39-36-45-51(54)42-33-30-27-24-21-18-15-12-9-6-3/h34-39,43-48H,4-33,40-42H2,1-3H3
    • InChI Key: YTVCHUPHPBBSMD-UHFFFAOYSA-N
    • SMILES: P(OC1C=CC=CC=1CCCCCCCCCCCC)(OC1C=CC=CC=1CCCCCCCCCCCC)OC1C=CC=CC=1CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 814.63971
  • Monoisotopic Mass: 814.639
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 39
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7A^2
  • XLogP3: 24.2

Experimental Properties

  • Boiling Point: 776.1°Cat760mmHg
  • Flash Point: 536.2°C
  • PSA: 27.69
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